Cas no 1314972-57-0 (2-(3-fluoro-4-methylphenyl)ethane-1-thiol)

2-(3-fluoro-4-methylphenyl)ethane-1-thiol structure
1314972-57-0 structure
Product Name:2-(3-fluoro-4-methylphenyl)ethane-1-thiol
CAS No:1314972-57-0
MF:C9H11FS
MW:170.247044801712
MDL:MFCD11521122
CID:5198004
PubChem ID:55274743
Update Time:2026-03-06

2-(3-fluoro-4-methylphenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

    • 2-(3-FLUORO-4-METHYLPHENYL)ETHANE-1-THIOL
    • 2-(3-fluoro-4-methylphenyl)ethanethiol
    • 2-(3-fluoro-4-methylphenyl)ethane-1-thiol
    • MDL： MFCD11521122
    • Inchi： 1S/C9H11FS/c1-7-2-3-8(4-5-11)6-9(7)10/h2-3,6,11H,4-5H2,1H3
    • InChI Key： JMVGNNMJDALRJG-UHFFFAOYSA-N
    • SMILES： SCCC1C=CC(C)=C(C=1)F

Computed Properties

  • Exact Mass: 170.05654969g/mol
  • Monoisotopic Mass: 170.05654969g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 1

2-(3-fluoro-4-methylphenyl)ethane-1-thiol Pricemore >>

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2-(3-fluoro-4-methylphenyl)ethane-1-thiol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1314972-57-0)2-(3-fluoro-4-methylphenyl)ethane-1-thiol
Order Number:A1127519
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:19
Price ($):961.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1314972-57-0)2-(3-fluoro-4-methylphenyl)ethane-1-thiol
A1127519
Purity:99%
Quantity:1g
Price ($):961.0
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